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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B10768320 Get Quote

Essential Safety and Handling Guide for ER-
27319 Maleate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ER-27319 maleate. Adherence to these procedures

is essential for ensuring a safe laboratory environment and proper disposal.

Chemical and Physical Properties
Property Value

Chemical Formula C22H24N2O5[1] (or C18H20N2O.C4H4O4[2])

Molecular Weight 396.44 g/mol [1] (or 396.17 g/mol [2])

Appearance Solid powder[1][3]

Purity >98%[3]

Solubility Soluble in DMSO[3]

Storage Conditions
Short term (days to weeks): Dry, dark, at 0 -

4°C. Long term (months to years): -20°C.[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
ER-27319 maleate is classified as a substance that causes skin irritation (H315) and serious

eye irritation (H319)[1]. It is imperative to use appropriate personal protective equipment (PPE)

to minimize exposure risks.

PPE Category Item and Specification

Hand Protection

Chemical-resistant gloves (e.g., standard BS EN

374:2003 compliant)[2]. Gloves should be

inspected before use[2].

Eye/Face Protection

Appropriate safety glasses or goggles[2]. A face

shield may be necessary for larger quantities or

when there is a risk of splashing.

Skin and Body Protection

A standard laboratory coat or other appropriate

protective clothing[2]. Ensure skin is not

exposed.

Respiratory Protection

If risk assessment indicates it is necessary, a

suitable respirator should be used[2]. Work

should ideally be conducted in a fume hood[2].

Operational Plan for Safe Handling
To ensure the safe handling of ER-27319 maleate, the following procedural steps must be

followed:

1. Engineering Controls and Laboratory Setup:

Always handle ER-27319 maleate within a certified chemical fume hood to avoid inhalation

of dust or aerosols[2].

Ensure the laboratory is equipped with a readily accessible safety shower and eye wash

station[2].
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The work area should be well-ventilated.

2. Personal Protective Equipment (PPE) and Hygiene:

Before handling, don the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday[1][2].

3. Handling and Preparation of Solutions:

When handling the solid form, be careful to avoid generating dust.

For preparing solutions, such as dissolving in DMSO, add the solvent to the solid slowly to

prevent splashing.

If precipitation or phase separation occurs during preparation, heating and/or sonication can

be used to aid dissolution[4].

Clearly label all containers with the chemical name, concentration, date, and appropriate

hazard warnings.

4. First Aid Measures:

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, removing contact lenses if present and easy to do so. Seek prompt medical

attention[1][2].

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes. Remove contaminated clothing and shoes. Seek medical advice[1][2].

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention[2].
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If swallowed: Wash out the mouth with water. Do not induce vomiting. Call a physician for

guidance[1].

Disposal Plan
The disposal of ER-27319 maleate and its waste must be conducted in a manner that ensures

safety and compliance with local, state, and federal regulations.

1. Waste Segregation:

Do not mix ER-27319 maleate waste with other chemical waste streams unless their

compatibility is confirmed.

Segregate waste into designated containers for solid chemical waste and, if applicable, non-

halogenated solvent waste (e.g., DMSO solutions).

2. Container Selection and Labeling:

Use designated, leak-proof, and chemically compatible waste containers.

The container must be clearly labeled with "Hazardous Waste," the full chemical name ("ER-
27319 maleate"), and any other information required by your institution's environmental

health and safety (EHS) department.

3. Disposal Procedure:

Solid Waste: Collect unused solid ER-27319 maleate and any contaminated materials (e.g.,

weigh boats, pipette tips, gloves) in a designated solid hazardous waste container.

Liquid Waste: Solutions of ER-27319 maleate (e.g., in DMSO) should be collected in a

designated liquid hazardous waste container for non-halogenated solvents.

Empty Containers: "Empty" containers that held ER-27319 maleate should be triple-rinsed

with an appropriate solvent (e.g., DMSO or another suitable solvent). The rinsate should be

collected as hazardous waste.

Consult your institution's EHS department for specific guidelines on waste pickup and

disposal procedures. Chemical waste generators are responsible for determining if a
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discarded chemical is classified as hazardous waste under regulations such as the US EPA

guidelines in 40 CFR Parts 261.3[5].

Emergency Spill Response Workflow
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Immediate Actions

Assessment

Cleanup Procedure Major Spill Response

Chemical Spill Occurs

Alert others in the area

Evacuate immediate area if necessary

Assess the spill size and hazard

Minor Spill?

Don appropriate PPE

Yes

Contact EHS / Emergency Services

No

Contain the spill with absorbent material

Collect waste into a hazardous waste container

Clean the area with soap and water

Dispose of waste according to protocol

Secure the area and wait for response team

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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